Cas no 2172534-39-1 (2-tert-butyl-5-propyloxolane-3-carboxylic acid)

• Product Name: 2-tert-butyl-5-propyloxolane-3-carboxylic acid
• CAS No: 2172534-39-1
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6519089
• PubChem ID: 165599036
• Update Time: 2025-11-06

2-tert-butyl-5-propyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-propyloxolane-3-carboxylic acid
• EN300-1609575
• 2172534-39-1

• Inchi： 1S/C12H22O3/c1-5-6-8-7-9(11(13)14)10(15-8)12(2,3)4/h8-10H,5-7H2,1-4H3,(H,13,14)
• InChI Key： FJQKLZUZZVJORK-UHFFFAOYSA-N
• SMILES： O1C(CCC)CC(C(=O)O)C1C(C)(C)C

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-tert-butyl-5-propyloxolane-3-carboxylic acid

Recent Advances in the Study of 2-tert-butyl-5-propyloxolane-3-carboxylic acid (CAS: 2172534-39-1)

The compound 2-tert-butyl-5-propyloxolane-3-carboxylic acid (CAS: 2172534-39-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 2-tert-butyl-5-propyloxolane-3-carboxylic acid, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a catalytic asymmetric approach, achieving an enantiomeric excess of over 95%. This advancement is critical for ensuring the compound's suitability for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-tert-butyl-5-propyloxolane-3-carboxylic acid exhibits promising inhibitory effects against several key enzymes involved in inflammatory pathways. Specifically, it has shown a 50% inhibitory concentration (IC50) of 2.3 µM against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and selectivity.

Another area of interest is the compound's potential application in oncology. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-tert-butyl-5-propyloxolane-3-carboxylic acid exhibit moderate cytotoxicity against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). These findings highlight the need for further structure-activity relationship (SAR) studies to optimize its anticancer properties.

Despite these promising results, challenges remain in the development of 2-tert-butyl-5-propyloxolane-3-carboxylic acid as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through medicinal chemistry optimization. Recent advances in prodrug strategies and formulation technologies may offer viable solutions to these challenges.

In conclusion, 2-tert-butyl-5-propyloxolane-3-carboxylic acid represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Continued research efforts are essential to fully exploit its therapeutic potential and overcome existing limitations. Future studies should focus on in vivo efficacy, pharmacokinetics, and toxicology to advance this compound toward clinical development.